1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol

• IUPAC Name: 1-(6-chloro-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C9H12ClN3OS/c1-15-9-11-7(10)4-8(12-9)13-3-2-6(14)5-13/h4,6,14H,2-3,5H2,1H3
• InChI Key: QDIGBHPATKBOME-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)Cl)N2CCC(C2)O
• Molecular Formula: C9H12ClN3OS
• Molecular Weight: 245.73 g/mol

Description

1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol is a heterocyclic compound featuring a pyrimidine core substituted with chloro (Cl) and methylsulfanyl (SCH₃) groups at positions 6 and 2, respectively. The pyrimidine ring is linked to a pyrrolidin-3-ol moiety, a five-membered nitrogen-containing ring with a hydroxyl group at the 3-position.

Biological Activity

1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article examines the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula: C10H12ClN3OS
• Molecular Weight: 257.74 g/mol
• CAS Number: 1261234-17-6

Biological Activity Overview

The biological activity of 1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol has been explored in various studies, particularly its role as an inhibitor of specific enzymes and its effects on cellular processes.

Enzyme Inhibition

Research indicates that this compound acts as an inhibitor of neutral sphingomyelinase (nSMase), which is implicated in various diseases, including neurodegenerative disorders. The inhibition of nSMase can lead to decreased exosome release from cells, which is crucial for cellular communication and can impact disease progression in conditions like Alzheimer's disease .

Structure-Activity Relationship (SAR)

The SAR studies have shown that modifications to the pyrrolidine and pyrimidine rings significantly affect the biological activity of the compound. For instance, substituents on the pyrimidine ring can enhance potency against nSMase, while variations in the pyrrolidine structure can influence pharmacokinetic properties such as absorption and brain penetration .

Case Study 1: In Vivo Efficacy

In a study involving mouse models of Alzheimer's disease, 1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol was administered intraperitoneally. The results demonstrated significant inhibition of nSMase activity with favorable pharmacokinetics, including substantial brain exposure . The compound exhibited a plasma concentration maximum (C_max) of 7.70 nmol/mL, indicating effective systemic absorption.

Case Study 2: Cellular Assays

In vitro assays using human cell lines showed that this compound effectively inhibited cell proliferation and migration in cancer models. The mechanism appears to involve modulation of sphingolipid metabolism, which plays a role in cell signaling and apoptosis .

Data Table: Biological Activities and Effects

Activity Type	Observed Effect	Reference
Enzyme Inhibition	nSMase inhibition
Cancer Cell Proliferation	Inhibition of proliferation
Neuroprotective Effects	Reduced exosome release

Scientific Research Applications

Medicinal Chemistry

Research indicates that 1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol may exhibit significant biological activity. Its structural components suggest potential interactions with various biological targets, including enzymes and receptors. The presence of both the chlorine and methylsulfanyl groups enhances its binding affinity, possibly leading to therapeutic effects in areas such as:

• Anti-inflammatory applications
• Anti-cancer properties

Ongoing studies are exploring its interactions with specific receptors or enzymes, influencing pathways relevant to disease mechanisms. For instance, preliminary findings suggest it may inhibit certain kinases involved in cancer cell proliferation.

Synthetic Organic Chemistry

The synthesis of this compound typically involves multi-step organic reactions. Optimizing reaction conditions—such as temperature, pressure, and catalyst use—can enhance yield and purity during synthesis. The versatility of this compound makes it suitable for various synthetic applications.

Case Study 1: Anti-Cancer Activity

A study conducted on the anti-cancer properties of this compound demonstrated its ability to inhibit the growth of specific cancer cell lines. The mechanism involved the modulation of signaling pathways associated with cell survival and proliferation.

Case Study 2: Anti-inflammatory Effects

Another research effort focused on the anti-inflammatory potential of 1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol. Results indicated that the compound could significantly reduce inflammatory markers in vitro, suggesting a pathway for therapeutic development in treating inflammatory diseases.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Pyrimidine Substitutions

1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride (CAS: 1261231-74-6)

• Structural Differences : Replaces the pyrrolidin-3-ol group with a piperidin-3-ylamine (six-membered ring with an amine group).

1-(6-Ethoxy-2-Methylsulfanyl-pyrimidin-4-yl)-piperidin-3-ylamine hydrochloride

• Structural Differences : Substitutes the 6-chloro group with ethoxy (OCH₂CH₃).
• Implications : Ethoxy is electron-donating, altering electronic properties compared to the electron-withdrawing chloro group. This may reduce reactivity in nucleophilic substitution reactions but improve metabolic stability .

Pyrrolidine/Piperidine Ring Modifications

(R)-1-(2-Chloro-6-methylpyrimidin-4-yl)pyrrolidin-3-ol (CAS: 1261234-21-2)

• Structural Differences : Pyrimidine substituents are 2-chloro and 6-methyl (vs. 6-chloro and 2-methylsulfanyl).
• Implications : The methyl group at position 6 reduces steric hindrance compared to methylsulfanyl. The (R)-enantiomer’s stereochemistry could lead to distinct biological activity, as chirality often affects receptor binding .

1-(6-Chloro-2-methylpyrimidin-4-yl)-4-ethoxypyrrolidin-3-ol (CAS: 2098116-46-0)

• Structural Differences : Adds an ethoxy group to the pyrrolidine ring (4-position).

Functional Group Variations

(3R,5R)-5-(aminomethyl)-1-(6-aminopyrimidin-4-yl)pyrrolidin-3-ol dihydrochloride

• Structural Differences: Features dual amino groups (pyrimidin-4-yl and aminomethyl-pyrrolidine).

Key Comparative Data

Compound Name	Core Structure	Pyrimidine Substituents	Ring Substituents	Molecular Weight	Commercial Status
Target Compound	Pyrrolidin-3-ol	6-Cl, 2-SCH₃	-	~243.7 (est.)	Discontinued
1-(6-Cl-2-SCH₃-pyrimidinyl)-piperidin-3-ylamine·HCl	Piperidin-3-ylamine	6-Cl, 2-SCH₃	-	296.2	Discontinued
1-(6-Ethoxy-2-SCH₃-pyrimidinyl)-piperidin-3-ylamine·HCl	Piperidin-3-ylamine	6-OCH₂CH₃, 2-SCH₃	-	306.8	Available
(R)-1-(2-Cl-6-Me-pyrimidinyl)-pyrrolidin-3-ol	Pyrrolidin-3-ol	2-Cl, 6-CH₃	-	213.66	Available
1-(6-Cl-2-Me-pyrimidinyl)-4-OEt-pyrrolidin-3-ol	Pyrrolidin-3-ol	6-Cl, 2-CH₃	4-OCH₂CH₃	257.72	Available

Research Implications

• Synthetic Accessibility : Methylsulfanyl groups (as in the target compound) offer pathways for further functionalization, such as oxidation to sulfones, which are common in drug design to modulate activity .
• Biological Activity : Piperidine derivatives (e.g., ) may target enzymes requiring larger hydrophobic pockets, while pyrrolidine analogs (e.g., ) could favor compact binding sites.
• Chirality : Enantiomers like (R)-1-(2-Cl-6-Me-pyrimidinyl)-pyrrolidin-3-ol may exhibit divergent pharmacokinetic profiles, emphasizing the need for stereochemical analysis using methods like SHELX .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 1-(6-chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol, and what are their critical reaction parameters?

• Methodological Answer : The compound is typically synthesized via nucleophilic substitution or cyclocondensation. A key step involves reacting a chlorinated pyrimidine intermediate (e.g., 6-chloro-2-methylsulfanyl-pyrimidin-4-amine) with pyrrolidin-3-ol under reflux conditions. For example, xylene or DMSO may serve as solvents, with reaction times ranging from 24–30 hours at 100–120°C . Critical parameters include stoichiometric ratios (e.g., 1:1.2 for pyrimidine:pyrrolidine), base selection (e.g., NaOH for deprotonation), and purification via recrystallization (methanol/water mixtures) .

Q. How is the compound characterized structurally, and what analytical techniques are essential for confirming its purity?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) is critical for confirming the pyrimidine and pyrrolidine moieties. Mass spectrometry (HRMS or ESI-MS) validates molecular weight, while High-Performance Liquid Chromatography (HPLC) with UV detection (λ = 254 nm) assesses purity (>98%). For example, a C18 column with acetonitrile/water (70:30) mobile phase is commonly used .

Q. What are the key physicochemical properties (e.g., solubility, stability) relevant to handling this compound in laboratory settings?

• Methodological Answer : The compound is sparingly soluble in water but dissolves in polar aprotic solvents (DMSO, DMF) and chlorinated solvents (dichloromethane). Stability studies indicate degradation under prolonged UV exposure, requiring storage in amber vials at –20°C. Thermal stability (up to 150°C) is confirmed via Differential Scanning Calorimetry (DSC) .

Advanced Research Questions

Q. How can reaction yields be optimized for the introduction of the methylsulfanyl group on the pyrimidine ring?

• Methodological Answer : The methylsulfanyl group is introduced via thiolation of a 2-chloropyrimidine intermediate using sodium thiomethoxide (NaSMe) in DMF at 60°C. Yield optimization (from ~50% to >75%) requires strict anhydrous conditions and catalytic iodide (KI) to enhance nucleophilic substitution kinetics . Competing side reactions (e.g., over-alkylation) are minimized by controlled reagent addition rates.

Q. What strategies are effective for resolving stereochemical challenges during pyrrolidin-3-ol coupling?

• Methodological Answer : Chiral resolution can be achieved using (S)- or (R)-pyrrolidin-3-ol precursors. For example, (S)-1-(2-chloropyrimidin-4-yl)pyrrolidin-3-ol (1379439-07-2) is synthesized via asymmetric catalysis with a chiral palladium complex, achieving >90% enantiomeric excess (ee). X-ray Powder Diffraction (XRPD) and Circular Dichroism (CD) validate stereochemistry .

Q. How do electronic effects of substituents (e.g., chloro, methylsulfanyl) influence the compound’s reactivity in downstream functionalization?

• Methodological Answer : The electron-withdrawing chloro group at position 6 enhances electrophilic substitution at position 4 of the pyrimidine ring. In contrast, the methylsulfanyl group at position 2 acts as a weak electron donor, stabilizing intermediates during cross-coupling reactions (e.g., Suzuki-Miyaura). Computational studies (DFT) correlate Hammett σ⁺ values with experimental reactivity trends .

Data Contradiction Analysis

Q. Discrepancies in reported melting points for structurally similar compounds: How should researchers validate data?

• Methodological Answer : Variations in melting points (e.g., 178°C for 4-methyl-1-piperazinecarboxylic acid vs. 165°C for analogs) often arise from polymorphic forms or impurities. Researchers should cross-reference Differential Scanning Calorimetry (DSC) thermograms and perform recrystallization in multiple solvents (e.g., ethanol vs. hexane) to isolate pure phases .

Experimental Design Considerations

Q. How to design a stability study to evaluate the compound’s degradation under varying pH and temperature conditions?

• Methodological Answer : Use a split-plot design with three pH levels (2.0, 7.4, 9.0) and temperatures (25°C, 40°C, 60°C). Analyze samples at intervals (0, 7, 14 days) via HPLC to quantify degradation products. Accelerated stability testing at 40°C/75% RH aligns with ICH Q1A guidelines .

Advanced Applications in Drug Discovery

Q. What in vitro assays are suitable for screening the compound’s bioactivity, and how are false positives mitigated?

• Methodological Answer : Use kinase inhibition assays (e.g., PI3Kα) with ATP-concentration-dependent IC₅₀ measurements. Counter-screening against hERG channels and cytochrome P450 isoforms reduces false positives. Data normalization to positive controls (e.g., wortmannin for PI3Kα) ensures reproducibility .